N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide

• Molecular Formula: C23H20N2O3S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: N-[[4-(1,3-benzothiazol-2-yl)phenyl]methyl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C23H20N2O3S/c1-27-18-10-12-19(13-11-18)28-15-22(26)24-14-16-6-8-17(9-7-16)23-25-20-4-2-3-5-21(20)29-23/h2-13H,14-15H2,1H3,(H,24,26)
• InChI Key: MCTCWXDTSDZANM-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)NCC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3

Description

N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide, also known as BTA-EG6, is a small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. BTA-EG6 is a member of the benzothiazole family of compounds and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide is not fully understood. However, studies have shown that N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide can bind to specific proteins and enzymes in cells, leading to changes in their activity. For example, N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression. Additionally, N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide has been shown to bind to beta-amyloid and prevent its aggregation.
Biochemical and Physiological Effects
N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide has been shown to induce apoptosis by activating the caspase pathway. Additionally, N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide has been shown to inhibit the growth of tumors in animal models.
In Alzheimer's disease, N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide has been shown to inhibit the aggregation of beta-amyloid and improve cognitive function in animal models. Additionally, N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide has been shown to have anti-inflammatory effects and may have potential as a treatment for other inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide in lab experiments is its low toxicity. N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide has been shown to have minimal toxicity in animal models, making it a safe compound for use in lab experiments. Additionally, N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide is relatively easy to synthesize, making it readily available for use in experiments.
One limitation of using N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide in lab experiments is its limited solubility in water. N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide is a hydrophobic compound and may require the use of solvents or other techniques to increase its solubility in water.

Future Directions

There are several future directions for research on N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide. One area of research could focus on optimizing the synthesis process to increase the yield of N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide. Additionally, further studies could be conducted to better understand the mechanism of action of N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide and its effects on specific proteins and enzymes.
Another area of research could focus on the potential use of N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide in combination with other compounds for the treatment of cancer and Alzheimer's disease. Finally, studies could be conducted to explore the potential use of N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide as a treatment for other diseases, such as inflammatory diseases.
Conclusion
In conclusion, N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide is a small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide has been shown to have anti-cancer and anti-Alzheimer's disease properties, and its low toxicity makes it a safe compound for use in lab experiments. Future research on N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide could lead to the development of new treatments for a variety of diseases.

Synthesis Methods

The synthesis of N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide involves a multistep process that begins with the reaction of 2-aminobenzothiazole with 4-bromobenzyl chloride to form 4-(2-benzothiazolyl)benzyl chloride. This intermediate is then reacted with 2-(4-methoxyphenoxy)acetic acid to form N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide. The overall yield of the synthesis process is approximately 50%.

Scientific Research Applications

N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide's ability to inhibit the proliferation of cancer cells. Studies have shown that N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide can induce apoptosis in cancer cells by activating the caspase pathway. Additionally, N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide has been shown to inhibit the growth of tumors in animal models.
Another area of research has focused on N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide's potential as a treatment for Alzheimer's disease. Studies have shown that N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide can inhibit the aggregation of beta-amyloid, a protein that is associated with the development of Alzheimer's disease. Additionally, N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-(4-methoxyphenoxy)acetamide has been shown to improve cognitive function in animal models of Alzheimer's disease.